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Compound of Interest

Compound Name: A28695B

cat. No.: B1664728

An In-depth Technical Guide to the Target Identification and Validation of A28695B For
Researchers, Scientists, and Drug Development Professionals

Abstract

A28695B is a polyether ionophore antibiotic produced by the bacterium Streptomyces albus.
Like other compounds in its class, A28695B exhibits a broad spectrum of biological activities,
including antibacterial, antiviral, and antiparasitic properties. The primary mechanism of action
for polyether ionophores is the disruption of cellular homeostasis by binding and transporting
metal cations across lipid membranes, thereby dissipating crucial ion gradients. This technical
guide provides a comprehensive overview of the methodologies and conceptual frameworks for
the target identification and validation of A2-8695B. Due to the limited specific data available for
A28695B, this guide incorporates established protocols and findings from analogous, well-
characterized polyether ionophores such as monensin and nigericin to present a robust
strategy for investigation. This document outlines the physicochemical properties of A28695B,
details relevant experimental protocols for target identification, and discusses potential
signaling pathways impacted by its ionophoric activity.

Physicochemical Properties of A28695B

A thorough understanding of the physicochemical properties of A28695B is fundamental to
designing and interpreting experiments for target identification and validation.
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Property Value Source

CAS Number 42617-35-6 --INVALID-LINK--
Molecular Formula C48H82017 --INVALID-LINK--
Molecular Weight 931.17 g/mol --INVALID-LINK--
Exact Mass 930.5552 --INVALID-LINK--
Elemental Analysis C:01.91%, H: 8.88%, O --INVALID-LINK--

29.21%
Source Organism Streptomyces albus --INVALID-LINK--

Target Identification and Validation Strategies

The primary molecular target of A28695B, as a polyether ionophore, is the complex of metal
cations and cellular membranes. However, the specific protein interactions and downstream
signaling consequences of the induced ion flux are critical areas of investigation. The following
experimental workflows are proposed for the comprehensive identification and validation of
A28695B's molecular targets and mechanisms of action.

Workflow for lonophore Activity Characterization

This workflow outlines the steps to confirm and characterize the ionophoric properties of
A28695B.
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Preparation Assay Analysis

Culture Target Cells }—»{ Membrane Potential Assay using Voltage-Sensitive Dyes }—»{ Establish Dose-Response Curves (EC50) alidation
Synthesize or Isolate A286958 Characterized lonophore Activity

Prepare Arificial Liposomes }——{ lon Flux Assay using lon-Selective Electrodes or Fluorescent Dyes }—»{ Determine lon Selectivity (e.g., K+, Na+, Ca2+)

Preparation

Affinity Capture Analysis Validation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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